Cas no 1805063-27-7 (Ethyl 3,4-difluoro-2-methylphenylacetate)

• Product Name: Ethyl 3,4-difluoro-2-methylphenylacetate
• CAS No: 1805063-27-7
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5006339
• Update Time: 2025-06-08

Ethyl 3,4-difluoro-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-difluoro-2-methylphenylacetate

• Inchi： 1S/C11H12F2O2/c1-3-15-10(14)6-8-4-5-9(12)11(13)7(8)2/h4-5H,3,6H2,1-2H3
• InChI Key： UNCIHVFLVLRSMM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CC(=O)OCC)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,4-difluoro-2-methylphenylacetate

Comprehensive Overview of Ethyl 3,4-difluoro-2-methylphenylacetate (CAS No. 1805063-27-7)

Ethyl 3,4-difluoro-2-methylphenylacetate (CAS No. 1805063-27-7) is a fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its ethyl ester group and difluoromethylphenyl backbone, has garnered attention due to its unique chemical properties and potential as a building block in synthetic chemistry. Researchers and industries are increasingly exploring its utility in drug discovery, particularly in the development of bioactive molecules and small-molecule inhibitors.

The structural features of Ethyl 3,4-difluoro-2-methylphenylacetate include a fluorine-substituted phenyl ring, which enhances its metabolic stability and lipophilicity—key traits for optimizing drug-like properties. Fluorination, a hot topic in modern medicinal chemistry, is often employed to improve binding affinity and pharmacokinetic profiles. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with enhanced selectivity and reduced off-target effects.

In agrochemical applications, Ethyl 3,4-difluoro-2-methylphenylacetate serves as a precursor for designing crop protection agents. The difluoro and methyl substitutions contribute to its potential as a scaffold for herbicides or fungicides, addressing global challenges like pesticide resistance and sustainable agriculture. These applications resonate with the growing demand for eco-friendly chemicals and green synthesis methods, which are frequently searched topics in scientific and industrial forums.

From a synthetic perspective, this compound exemplifies the versatility of fluorinated intermediates in organic chemistry. Its ester functionality allows for further derivatization, making it a valuable tool for structure-activity relationship (SAR) studies. Laboratories focusing on high-throughput screening or fragment-based drug design may find this compound particularly useful. Additionally, its stability under various reaction conditions makes it suitable for multistep synthesis workflows.

The commercial availability of Ethyl 3,4-difluoro-2-methylphenylacetate (CAS No. 1805063-27-7) has expanded its accessibility to researchers worldwide. Suppliers often highlight its high purity and batch consistency, critical factors for reproducibility in scientific studies. As the pharmaceutical industry shifts toward AI-driven drug discovery, compounds like this are increasingly cataloged in digital libraries for virtual screening and machine learning applications.

Environmental and safety considerations are also paramount when working with fluorinated compounds. While Ethyl 3,4-difluoro-2-methylphenylacetate is not classified as hazardous under standard guidelines, proper handling protocols are recommended to ensure laboratory safety. This aligns with broader discussions on responsible chemical use and waste minimization—topics frequently explored in ESG (Environmental, Social, and Governance) frameworks.

In summary, Ethyl 3,4-difluoro-2-methylphenylacetate (CAS No. 1805063-27-7) represents a compelling case study in the intersection of fluorine chemistry and applied sciences. Its relevance to drug development, agrochemical innovation, and sustainable practices positions it as a compound of enduring interest. As research continues to uncover new applications, this molecule is poised to remain a staple in the toolkit of chemists and material scientists alike.